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Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and does not replace a formal risk
assessment, which must be conducted by qualified personnel before undertaking any work with
benzoyl iodide. All laboratory activities should be performed in accordance with institutional
and regulatory safety standards.

Introduction

Benzoyl iodide (CAS No. 618-38-2) is an organic compound with the chemical formula
C7Hs10.[1][2][3] It is a derivative of benzoic acid and is classified as an acyl iodide. Due to the
presence of a reactive acyl iodide group, benzoyl iodide is a valuable reagent in organic
synthesis, particularly for the preparation of aromatic ketones and carboxylic acids.[4] However,
its high reactivity also presents significant health and safety challenges. This guide provides a
comprehensive overview of the known health and safety information for handling benzoyl
iodide, with a focus on data-driven practices and emergency preparedness.

Hazard Identification and Classification

Detailed hazard classification data for benzoyl iodide is limited. The available Safety Data
Sheet (SDS) indicates that data for acute toxicity (oral, dermal, and inhalation), skin
corrosion/irritation, eye damage/irritation, respiratory or skin sensitization, germ cell
mutagenicity, carcinogenicity, and reproductive toxicity are not available.[5] However, due to its
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chemical structure as an acyl halide, it should be handled as a corrosive and toxic substance.

[4]

Physical and Chemical Properties

A summary of the available physical and chemical properties of benzoyl iodide is presented in
Table 1.

Table 1: Physical and Chemical Properties of Benzoyl lodide

Property Value Source(s)
Molecular Formula C7HsIO [11[2][3]
Molecular Weight 232.02 g/mol [1112][3]
CAS Number 618-38-2 [1][21[3]

Colorless to pale yellow liquid
Appearance _ [4]
with a pungent odor

Melting Point 1.5°C [6]
Boiling Point 230.5 °C at 760 mmHg [5]
Flash Point 93.2°C [5]1[6]
Density 1.882 g/cm3 [6]
Vapor Pressure 0.0656 mmHg at 25 °C [6]

Health and Safety Information
Toxicology

As noted, specific quantitative toxicological data for benzoyl iodide is largely unavailable in the
public domain.[5] However, based on its chemical properties as an acyl halide and general
knowledge of similar compounds, the following health effects can be anticipated:

 Inhalation: Vapors are likely to be highly irritating to the respiratory tract.[5]

» Skin Contact: Expected to be corrosive and cause severe skin irritation or burns.[5]
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o Eye Contact: Expected to be severely irritating and may cause serious eye damage.[5]

 Ingestion: Likely to be toxic and corrosive to the gastrointestinal tract.[5]

Stability and Reactivity

Detailed stability and reactivity data are not available.[5] However, general chemical principles
for acyl halides suggest the following:

Reactivity: Benzoyl iodide is expected to be highly reactive.

» Conditions to Avoid: Exposure to moisture, heat, and incompatible materials should be
avoided.[5]

e Incompatible Materials: Water, strong oxidizing agents, strong bases, and alcohols are likely
to be incompatible.[5]

e Hazardous Decomposition Products: Thermal decomposition may produce hazardous gases,
including hydrogen iodide and carbon oxides.

Experimental Protocols: Safe Handling Procedures

Due to the lack of specific published experimental protocols for handling benzoyl iodide, the
following general best practices for handling reactive acyl halides should be strictly followed.

5.1 Engineering Controls

» All work with benzoyl iodide must be conducted in a certified chemical fume hood with a
tested and reliable exhaust system.

o A safety shower and eyewash station must be readily accessible in the immediate work area.
5.2 Personal Protective Equipment (PPE)
A summary of recommended PPE is provided in Table 2.

Table 2: Recommended Personal Protective Equipment for Handling Benzoyl lodide

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.echemi.com/sds/benzoyliodide-pid_Rock3876.html
https://www.echemi.com/sds/benzoyliodide-pid_Rock3876.html
https://www.echemi.com/sds/benzoyliodide-pid_Rock3876.html
https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.echemi.com/sds/benzoyliodide-pid_Rock3876.html
https://www.echemi.com/sds/benzoyliodide-pid_Rock3876.html
https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/product/b15495994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Protection Type

Specification

Source(s)

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards. A face shield should

also be worn.

[5]

Skin Protection

A flame-resistant and
impervious lab coat. Handle
with chemical-resistant gloves
(e.g., nitrile or neoprene) that
have been inspected prior to
use.

[5]

Respiratory Protection

If there is a risk of exceeding
exposure limits or if aerosols
are generated, a full-face

respirator with an appropriate

cartridge should be used.

[5]

5.3 Handling and Storage

e Handling:

[¢]

o

o

[¢]

Avoid the formation of dust and aerosols.[5]
Use non-sparking tools to prevent ignition.[5]

Prevent fire caused by electrostatic discharge.[5]

o Avoid contact with skin and eyes.[5]

e Storage:

Handle in a well-ventilated place, specifically within a chemical fume hood.[5]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
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o Store away from incompatible materials such as foodstuffs.[5]

Emergency Procedures
First Aid Measures

A summary of first aid procedures is provided in Table 3.

Table 3: First Aid Measures for Benzoyl lodide Exposure

Exposure Route First Aid Procedure

Source(s)

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
Inhalation artificial respiration. Seek
immediate medical attention.
Do not use mouth-to-mouth

resuscitation.

[5]

Immediately take off all

contaminated clothing. Wash
Skin Contact the affected area with soap

and plenty of water. Seek

immediate medical attention.

[5]

Rinse with pure water for at
Eye Contact least 15 minutes. Seek

immediate medical attention.

[5]

Rinse mouth with water. Do not
induce vomiting. Never give
) anything by mouth to an
Ingestion i
unconscious person. Call a
doctor or Poison Control

Center immediately.

[5]

Accidental Release Measures

e Personal Precautions:
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[e]

Avoid breathing vapors, mist, or gas.[5]

(¢]

Ensure adequate ventilation.[5]

[¢]

Remove all sources of ignition.[5]

[¢]

Evacuate personnel to safe areas.[5]

[e]

Wear appropriate personal protective equipment.[5]

e Environmental Precautions:
o Prevent further leakage or spillage if it is safe to do so0.[5]
o Do not let the chemical enter drains.[5]
o Methods for Cleaning Up:
o Collect and arrange for disposal.[5]
o Keep in suitable, closed containers for disposal.[5]

o Use spark-proof tools and explosion-proof equipment.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]
o Special Hazards: Specific hazards arising from the chemical are not available.[5]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Visualized Workflows

The following diagrams illustrate key logical workflows for handling and emergency response
related to benzoyl iodide.
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Preventative Measures

Emergency Response

Store in Cool, Dry, Well-Ventilated Area,
Tightly Closed Container

IFire Involving Benzoyl lodide H

Use Dry Chemical, CO2, or
Alcohol-Resistant Foam

Dispose of as

A

Handle in Ventilated Area,
Avoid Ignition Sources,
Use Non-Sparking Tools

Planned Use of
Benzoyl lodide

Hazardous Waste

Evacuate, Ventilate,
Contain with Inert Material

Administer First Aid

Accidental Spill Occurs

Seek Immediate
Medical Attention

Wear Goggles, Face Shield,

Personnel Exposure Occurs (See Table 3)

Impervious Gloves, Lab Coat

> Use Fume Hood,
Safety Shower, Eyewash

Click to download full resolution via product page

Caption: Hazard Identification and Mitigation Workflow for Benzoyl lodide.
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Accidental Release of
Benzoyl lodide

Evacuate non-essential personnel
to a safe area

'

Ensure adequate ventilation
of the spill area

l

Remove all sources of ignition

'

Don appropriate PPE:
- Respirator
- Chemical Goggles & Face Shield
- Impervious Gloves & Clothing

'

Prevent further leakage if safe to do so.
Do not allow entry into drains.

'

Collect and contain the spill with
non-combustible absorbent material

'

Use spark-proof tools to collect absorbed
material into a suitable, closed container

'

Arrange for disposal of hazardous waste
in accordance with regulations

'

Decontaminate the spill area

Response Complete

Click to download full resolution via product page

Caption: Step-by-Step Accidental Release Response Protocol.
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Conclusion

While benzoyl iodide is a useful reagent, the currently available safety data is incomplete.
Therefore, a cautious approach is paramount. Researchers, scientists, and drug development
professionals must handle this compound with the assumption that it is highly toxic and
corrosive. Strict adherence to the general safety protocols for reactive acyl halides, including
the use of appropriate engineering controls and personal protective equipment, is essential to
minimize risk. Emergency preparedness, including knowledge of first aid and spill response
procedures, is critical for all personnel working with this chemical. Further toxicological and
reactivity studies are needed to provide a more complete safety profile for benzoyl iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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